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Compound Focus: Citalopram-d6

CAS No.: 1190003-26-9

Cat. No.: S916926

Get Quote

The table below consolidates the key specifications for Citalopram-d6 as a Certified Reference Material

(CRM).

Specification Category Details

IUPAC Name 1-[3-(Dimethylamino-d6)propyl]-1-(4-fluorophenyl)-1,3-dizohydro-5-
isobenzofurancarbonitrile [1]

CAS Number 1190003-26-9 [1] [2]

Molecular Formula C₂₀H₁₅D₆FN₂O [1]

Molecular Weight 330.43 (free base) [1]

Form Supplied C₂₀D₆H₁₅FN₂O · HBr (Hydrobromide salt) [2]

Molecular Weight (Salt
Form)

411.34 [2]

Solution Concentration 100 µg/mL (as free base) [2]

Solvent Methanol [2]

Primary Application Internal Standard for LC-MS or GC-MS quantification of Citalopram in
urine, serum, and plasma [2]
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LC-MS/MS Protocol for Antidepressant Quantification

This detailed method, adapted from an open-access study, describes the simultaneous quantification of

antidepressants in human serum using Citalopram-d6 as an internal standard [3].

Sample Preparation: The method uses only 20 µL of human serum. The processing is automated

using a JANUS G3 Robotic Liquid Handler, which improves reproducibility. It involves a simple protein
precipitation and extraction technique [3].

Internal Standard Use: Citalopram-d6 and other deuterated analogs are added to the serum
samples to correct for variability during sample preparation and instrument analysis [3].

Liquid Chromatography (LC) Conditions:
Column: PerkinElmer Brownlee SPP C-18 (2.7 µm, 4.6 mm × 75 mm) maintained at 40°C.

Mobile Phase: A) Water with 0.1% Formic Acid; B) Acetonitrile with 0.1% Formic Acid.
Gradient: 95% A for 5 minutes, then a rapid switch to 95% B for 50 seconds, followed by re-

equilibration to 95% A.
Flow Rate: 0.5 mL/min.

Total Run Time: 7 minutes per sample [3].
Mass Spectrometry (MS) Conditions:

Instrument: Triple Quadrupole Mass Spectrometer.
Ionization: Electron Spray Injection (ESI) in positive ion mode.

Detection Mode: Multiple Reaction Monitoring (MRM).
Source Conditions: Nebulizer gas at 300 psi, source temperature at 400°C, and electrospray

voltage of 5850 V [3].
Validation Data:

Linearity: The method demonstrated a linearity of R² ≥ 0.99 for all analytes.
Precision: The % Coefficient of Variation (% CV) was ≤ 20% for all analytes across the

validated range (1.0 to 230 ng/mL) [3].

This workflow can be visualized in the following diagram:
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Experimental workflow for quantifying antidepressants in serum using LC-MS/MS and internal

standardization [3].

Key Considerations for Researchers

Obtaining a Certificate of Analysis: The CoA is a lot-specific document that provides conclusive
data on purity, concentration, and quality controls. You must contact the manufacturer directly
(e.g., Cerilliant (a Sigma-Aldrich company) is a major supplier) to request the CoA for your specific
purchased item [2].

Research Use Only: It is important to note that materials like Citalopram-d6 from commercial
suppliers are typically labeled "For Research Use Only. Not Intended for Diagnostic or
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Therapeutic Use" [1].

Method Applicability: The LC-MS/MS protocol highlighted is designed for high-throughput clinical
monitoring (e.g., Therapeutic Drug Monitoring in postpartum depression) and can be a robust starting

point for your own method development [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Citalopram-d6 | CAS 1190003-26-9 [scbt.com]

2. Citalopram-D6 HBr | Certified Solutions Standards [cerilliant.com]

3. An in-depth analysis of four classes of antidepressants ... [nature.com]

To cite this document: Smolecule. [Citalopram-d6 Technical Specifications]. Smolecule, [2026].

[Online PDF]. Available at: [https://www.smolecule.com/products/b916926#citalopram-d6-certificate-

of-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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